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Compound of Interest

Compound Name: Ethanol-170

Cat. No.: B1507999

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Ethanol-1’O, a stable isotope-
labeled form of ethanol. This document is intended for researchers, scientists, and
professionals in drug development who are interested in the synthesis, properties, and
applications of this unique compound as a tracer in metabolic research, mechanistic studies,
and drug discovery.

Introduction to Ethanol-*70

Ethanol-*70O is a form of ethanol where the common oxygen-16 (*¢O) atom in the hydroxyl
group is replaced by the stable, heavier isotope oxygen-17 (1’O). As a non-radioactive isotopic
tracer, Ethanol-17O offers a powerful tool for investigating a variety of biological and chemical
processes without the complications associated with radioactive isotopes. Its use, in
conjunction with analytical techniques such as O Nuclear Magnetic Resonance (NMR)
spectroscopy and mass spectrometry, allows for the precise tracking of the ethanol molecule
and its metabolites in complex biological systems. This guide will detail the properties,
synthesis, and potential applications of Ethanol-17O in scientific research.

Physicochemical Properties of Ethanol-*’O

The incorporation of the 17O isotope results in a slight increase in the molecular weight of
ethanol, while other physical properties remain largely similar to unlabeled ethanol. The
following table summarizes the key quantitative data for Ethanol-1’O.
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Property Value

CAS Number 255043-66-4

Linear Formula CHsCH21"0OH

Molecular Weight 47.07 g/mol (for 100% 17O enrichment)
Isotopic Purity Commonly available at 20 atom % 17O
Appearance Colorless liquid

Boiling Point 78 °C

Density 0.798 g/mL at 25 °C

Flash Point 13°C

Synthesis of Ethanol-*’O

While a variety of methods exist for the synthesis of ethanol, the preparation of isotopically
labeled Ethanol-17O requires a strategic approach to incorporate the 17O isotope efficiently. A
common and effective method is the nucleophilic substitution of an ethyl halide with a 1’O-
labeled hydroxide. The primary source of the 17O isotope is commercially available 1’O-
enriched water (H2170).

Experimental Protocol: Synthesis of Ethanol-*’O from
lodoethane and *’O-labeled Sodium Hydroxide

This protocol describes a two-step synthesis of Ethanol-1’O, starting from ’O-enriched water.
Step 1: Preparation of ’O-labeled Sodium Hydroxide (Nat’OH)

e Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and
under an inert atmosphere (e.g., argon or nitrogen), carefully add a stoichiometric amount of
sodium metal to 1’O-enriched water (H21’O) in an appropriate anhydrous solvent (e.g.,
tetrahydrofuran). The reaction is exothermic and produces hydrogen gas, so appropriate
safety precautions must be taken.
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o Reaction Conditions: The reaction is typically performed at low temperatures (e.g., 0 °C) to
control the reaction rate. The mixture is stirred until all the sodium metal has reacted to form
a solution or suspension of Nat’OH.

o Solvent Removal: The solvent can be removed under reduced pressure to yield solid
Nal’OH, which can be used directly in the next step.

Step 2: Synthesis of Ethanol-1’O

e Reaction Setup: In a separate reaction vessel, dissolve the prepared Nal’OH in a suitable
polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

» Nucleophilic Substitution: To the solution of Nal’OH, add iodoethane (CH3CHz:l) dropwise at
room temperature.

e Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to confirm the
consumption of the starting material and the formation of the product.

o Workup and Purification: Upon completion of the reaction, the mixture is quenched with
water and the product is extracted with a suitable organic solvent (e.qg., diethyl ether). The
organic layers are combined, dried over an anhydrous salt (e.g., MgSOa), and the solvent is
removed by distillation. The crude Ethanol-*’O can be further purified by fractional distillation
to obtain the final product of high purity.

Synthesis Workflow Diagram
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Synthesis of Ethanol-170
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Caption: A diagram illustrating the two-step synthesis of Ethanol-17O.

Analytical Characterization: *’0O NMR Spectroscopy

17O NMR spectroscopy is a primary analytical technique for the characterization of Ethanol-17O.
Due to the quadrupolar nature of the 1O nucleus (spin | = 5/2), the NMR signals can be broad;
however, for small molecules like ethanol in solution, the lines are typically sharp enough for
structural elucidation.

o Chemical Shift: The O chemical shift is highly sensitive to the local electronic environment.
For alcohols, the chemical shift of the hydroxyl oxygen typically falls in the range of -50 to
+70 ppm relative to H20 at 0 ppm. The specific chemical shift of Ethanol-t’O will depend on
the solvent and temperature.

e Coupling: Scalar coupling between 17O and adjacent protons (*H) can sometimes be
observed, providing further structural information.

Applications in Research and Drug Development
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While specific published applications of Ethanol-t’O are not yet widespread, its utility as a
stable isotope tracer can be inferred from studies using other 1’O-labeled compounds and
isotopically labeled ethanol. Potential applications include:

Metabolic Tracing Studies

Ethanol-’O can be used as a tracer to follow the metabolic fate of ethanol in vivo and in vitro.
By tracking the incorporation of the 1O label into downstream metabolites using mass
spectrometry or 17O NMR, researchers can elucidate the pathways of ethanol metabolism and
their regulation.

Investigating Enzyme Mechanisms and Kinetics

The 170 label can be used to probe the mechanisms of enzymes involved in ethanol
metabolism, such as alcohol dehydrogenase and cytochrome P450 enzymes. Kinetic isotope
effect (KIE) studies, where the reaction rate of the 1’O-labeled substrate is compared to the
unlabeled substrate, can provide insights into the rate-determining steps of enzymatic
reactions.

Drug Metabolism and Pharmacokinetics (DMPK) Studies

In drug development, understanding the metabolic pathways of new chemical entities is crucial.
If a drug candidate is metabolized by oxidation, Ethanol-1’O could be used in conjunction with
17O-labeled water to investigate the source of oxygen atoms in the metabolites. This can help in
identifying the specific enzymes responsible for the drug's metabolism.

Hypothetical Experimental Workflow: In Vivo Metabolic
Tracer Study

The following diagram illustrates a hypothetical workflow for an in vivo study using Ethanol-1’O
to trace ethanol metabolism.
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In Vivo Metabolic Tracer Study Workflow
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Caption: A workflow for an in vivo metabolic tracer study using Ethanol-17O.

Safety and Handling

Ethanol-17O should be handled with the same precautions as unlabeled ethanol. It is a
flammable liquid and should be stored in a cool, well-ventilated area away from ignition
sources. Standard laboratory personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, should be worn when handling this compound.

Conclusion
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Ethanol-17O is a valuable research tool with significant potential in the fields of metabolism,
enzymology, and drug development. Its nature as a stable isotope tracer allows for the safe
and precise investigation of complex biological and chemical processes. As analytical
techniques for detecting stable isotopes continue to advance, the applications of Ethanol-17O
are expected to expand, providing deeper insights into the role of ethanol in health and
disease.

« To cite this document: BenchChem. [An In-depth Technical Guide to Ethanol-17O].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1507999#what-is-ethanol-170]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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